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Compound of Interest

Compound Name: Iron(lll) perchlorate hydrate

Cat. No.: B098410

Solubility Profile of Iron(lll) Perchlorate Hydrate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of iron(lll)
perchlorate hydrate in water and various polar solvents. The information is intended to
support research, development, and formulation activities where this compound is utilized.

Introduction

Iron(lll) perchlorate hydrate, with the general formula Fe(ClOa4)3-xH20, is a versatile and
highly hygroscopic inorganic salt. It serves as a potent oxidizing agent and a source of the
ferric ion (Fe3*) in various chemical reactions. Its utility in organic synthesis, as a catalyst, and
in analytical chemistry necessitates a thorough understanding of its solubility characteristics in
different solvent systems.[1][2] This guide summarizes the available quantitative and qualitative
solubility data, outlines experimental protocols for solubility determination, and provides a
visual representation of a general experimental workflow.

Physicochemical Properties

A summary of the key physicochemical properties of iron(lll) perchlorate hydrate is presented
in Table 1.
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Table 1: Physicochemical Properties of Iron(lll) Perchlorate Hydrate

Property Value References
Chemical Formula Fe(ClO4)3-xH20 [2]
Pale violet to yellow crystalline
Appearance . [3114]
solid
Hygroscopicity Highly hygroscopic [5]
Oxidizing Properties Strong oxidizing agent [6]

Solubility Data

The solubility of iron(lll) perchlorate hydrate is a critical parameter for its application in
solution-based chemistry. The following sections and tables summarize the available data.

Solubility in Water

Iron(lll) perchlorate hydrate is known to be soluble in water.[4][5][6][7] A specific quantitative
data point has been reported in the literature, indicating that iron(lll) perchlorate nonahydrate
crystallizes from an aqueous solution of 54.41 wt% Fe(ClOa4)s at 263 K (-10.15 °C).[8] This
suggests a high solubility at this low temperature.

Table 2: Quantitative Solubility of Iron(lll) Perchlorate Hydrate in Water

Temperature (°C) Solute Solvent Solubility (wt%)

Iron(lll) Perchlorate
-10.15 Water 54.41
(Fe(ClOa4)3)

Note: This value corresponds to the concentration of the saturated solution from which the
nonahydrate crystallizes.

Solubility in Polar Organic Solvents

Qualitative data indicates that iron(lll) perchlorate hydrate exhibits solubility in a range of
polar organic solvents. It is reported to have high solubility in most organic solvents.[1] More
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specifically, it is described as being slightly soluble in dimethyl sulfoxide (DMSQO) and methanol.

[5]16]

Table 3: Qualitative Solubility of Iron(lll) Perchlorate Hydrate in Polar Organic Solvents

Solvent Qualitative Solubility References
Dimethyl Sulfoxide (DMSO) Slightly Soluble [5]1[6]
Methanol Slightly Soluble [5][6]

Quantitative solubility data for these and other polar organic solvents like ethanol and acetone
are not readily available in the reviewed literature.

Experimental Protocol for Solubility Determination

The following section details a general experimental protocol for determining the solubility of a
compound like iron(lll) perchlorate hydrate in a given solvent. The isothermal saturation
method followed by gravimetric analysis is a common and reliable technique.

Principle

A saturated solution is prepared by equilibrating an excess amount of the solute with the
solvent at a constant temperature. The concentration of the solute in the saturated solution is
then determined, which represents its solubility at that specific temperature.

Materials and Equipment

 Iron(lll) perchlorate hydrate

Solvent of interest (e.g., water, ethanol)

Thermostatic shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Syringe filters (solvent-compatible)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1711808_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1711808.htm
https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1711808_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1711808.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1711808_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1711808.htm
https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Drying oven
o Desiccator

o Beakers and other standard laboratory glassware

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of iron(lll) perchlorate hydrate to a known volume of the solvent
in a sealed container. The presence of undissolved solid is essential to ensure saturation.

o Place the container in a thermostatic shaker or water bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure equilibrium is reached.

o Sample Collection and Analysis:

o

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
pipette to the experimental temperature to avoid precipitation or dissolution.

o Filter the collected sample through a syringe filter, also at the experimental temperature, to
remove any suspended solid particles.

o Accurately weigh a clean, dry evaporating dish.

o Transfer a precise volume of the clear filtrate into the pre-weighed evaporating dish and
weigh it again to determine the mass of the solution.

o Carefully evaporate the solvent in a drying oven at an appropriate temperature until a
constant weight of the dry solid (iron(lll) perchlorate) is achieved.

o Cool the evaporating dish containing the residue in a desiccator and weigh it accurately.
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Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = [(mass of dish + dry solid) - (mass of empty dish)] / [(mass of dish
+ solution) - (mass of dish + dry solid)] * 100

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility using the isothermal saturation method.

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion

This technical guide has summarized the currently available information on the solubility of
iron(lll) perchlorate hydrate in water and polar organic solvents. While it is established to be
highly soluble in water, with a specific data point at low temperature, quantitative data in
common organic solvents is sparse. The provided experimental protocol offers a reliable
method for researchers to determine the solubility in their specific solvent systems of interest. A
clear understanding of its solubility is paramount for the effective and safe use of iron(lll)
perchlorate hydrate in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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